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Compound of Interest

Compound Name: Thp-peg10-OH

CAS No.: 42607-90-9

Cat. No.: B11928172

Get Quote

A Note on Terminology: Initial searches for "Thp-peg10-OH" identified this compound as a

PEG-based PROTAC (Proteolysis Targeting Chimera) linker, a chemical tool used in the

synthesis of PROTACs.[1] The extensive body of cancer research, however, focuses on

Paternally Expressed Gene 10 (PEG10), an oncogene implicated in the progression of

numerous cancers. Given the detailed requirements of this request for in-depth cancer

research applications, this document will focus on the latter, as it is a well-documented

therapeutic target in oncology.

Application Notes: The Role of PEG10 in Oncology
Paternally Expressed Gene 10 (PEG10) is a retrotransposon-derived imprinted gene that is

highly expressed during embryonic development and in the placenta.[2][3] While its expression

is tightly restricted in most normal adult tissues, PEG10 is significantly upregulated in a variety

of human cancers, including prostate, breast, colorectal, liver, and head and neck squamous

cell carcinoma.[2][3] Its re-emergence in tumor cells is strongly associated with aggressive

disease, poor prognosis, and resistance to therapy.
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Promotion of Cell Proliferation: PEG10 has been demonstrated to enhance cancer cell

proliferation. Overexpression of PEG10 in cancer cell lines leads to accelerated growth,

while its knockdown results in significant growth retardation.

Inhibition of Apoptosis: A key feature of cancer cells is their ability to evade programmed cell

death (apoptosis). PEG10 contributes to this by inhibiting apoptotic pathways, thereby

promoting cell survival. In some contexts, it has been shown to increase the expression of

the anti-apoptotic protein Bcl-2 and decrease the pro-apoptotic protein Bax.

Enhancement of Cell Migration and Invasion: PEG10 plays a crucial role in tumor metastasis

by promoting the migration and invasion of cancer cells. This is partly achieved by

upregulating the expression of matrix metalloproteinases (MMPs) like MMP-2 and MMP-9,

which degrade the extracellular matrix, and by promoting the epithelial-mesenchymal

transition (EMT).

Induction of Therapy Resistance: Recent studies have implicated PEG10 in the development

of resistance to cancer therapies. For instance, in hormone receptor-positive (HR+) breast

cancer, upregulation of PEG10 has been identified as a mechanism of acquired resistance to

CDK4/6 inhibitors like palbociclib.

PEG10 as a Therapeutic Target:

The oncogenic functions of PEG10 and its limited expression in normal tissues make it an

attractive target for cancer therapy. Strategies to inhibit PEG10 function are actively being

explored, including the use of siRNA and antisense oligonucleotides (ASOs) to silence its

expression. Combination therapies, such as the co-administration of PEG10 inhibitors with

CDK4/6 inhibitors, have shown promise in overcoming drug resistance in preclinical models.

Quantitative Data Summary
The following tables summarize key quantitative findings from studies on PEG10 in cancer.

Table 1: PEG10 Expression and Patient Outcomes
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Cancer Type Finding Impact on Survival Reference

Colorectal Cancer

Increased PEG10

expression is an

independent predictor

of poor overall

survival.

Median survival of 38

months with abnormal

PEG10 vs. 83 months

in control.

Breast Cancer

High PEG10

expression is

associated with

distant metastasis and

poor clinical outcome.

Significantly shorter

recurrence-free

survival.

Head and Neck

Squamous Cell

Carcinoma

High PEG10

expression is

associated with poor

patient survival.

Not quantitatively

specified in the

provided text.

Hepatocellular

Carcinoma

PEG10 expression is

an independent

predictor of early

tumor recurrence.

Not quantitatively

specified in the

provided text.

Table 2: Effects of PEG10 Modulation in Preclinical Models
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Cancer Type
Experimental
Model

Modulation Key Result Reference

Breast Cancer

Palbociclib-

resistant HR+

breast cancer

cells and

xenografts

PEG10-targeting

siRNA or ASOs +

Palbociclib

Synergistically

inhibited cell

proliferation and

tumor growth.

Colorectal

Cancer

HCT-116 and

HT-29 cell lines
In vitro studies

PEG10

contributes to

cellular

proliferation and

invasion.

Breast Cancer
Breast cancer

cell lines

Ectopic

overexpression

of PEG10

Enhanced cell

proliferation,

migration, and

invasion.

Downregulated

E-cadherin and

upregulated

MMP-1, -2, and

-9.

Experimental Protocols
Below are detailed methodologies for key experiments used to investigate the role of PEG10 in

cancer.

1. Generation of Palbociclib-Resistant Breast Cancer Cells

Objective: To develop cell line models of acquired resistance to CDK4/6 inhibitors.

Protocol:

Culture human HR+ breast cancer cell lines (e.g., MCF-7, T-47D) in standard growth

medium.
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Expose the cells to an initial low dose of palbociclib.

Gradually increase the concentration of palbociclib in the culture medium over a period of

7-9 months.

Continuously monitor cell viability and proliferation to select for a population of cells that

can grow in the presence of high concentrations of palbociclib.

Confirm resistance by comparing the IC50 value of the resistant cells to the parental cells

using a cell viability assay.

Characterize the resistant cells for molecular changes, such as the upregulation of

PEG10, using techniques like qPCR and Western blotting.

2. In Vitro Cell Proliferation and Viability Assay (e.g., CellTiter-Glo®)

Objective: To assess the effect of PEG10 modulation on cancer cell proliferation.

Protocol:

Transfect cancer cells (e.g., HCT-116, HT-29) with either a PEG10-targeting siRNA, a

PEG10 overexpression plasmid, or a non-targeting control.

After 18 hours, seed the transfected cells into 96-well plates at a density of 1,000 cells per

well.

Incubate the plates for 48 and 96 hours.

At each time point, add CellTiter-Glo® reagent to the wells according to the manufacturer's

instructions (Promega).

Measure the luminescence, which is proportional to the amount of ATP and thus an

indicator of the number of viable cells.

3. In Vitro Apoptosis Assay (e.g., Caspase-Glo® 3/7)

Objective: To determine if PEG10 modulation affects apoptosis.
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Protocol:

Follow steps 1-3 of the cell proliferation assay protocol.

At each time point, add Caspase-Glo® 3/7 reagent to the wells as per the manufacturer's

protocol (Promega).

This reagent contains a substrate for caspases 3 and 7, which are key executioner

caspases in the apoptotic pathway.

Measure the luminescence, which is proportional to caspase activity and thus an indicator

of apoptosis.

4. In Vivo Xenograft Tumor Growth Assay

Objective: To evaluate the effect of PEG10 inhibition on tumor growth in a living organism.

Protocol:

Establish palbociclib-resistant tumor xenografts by subcutaneously injecting palbociclib-

resistant breast cancer cells into immunodeficient mice.

Once tumors are established, randomize the mice into treatment groups (e.g., vehicle

control, palbociclib alone, PEG10 ASO alone, combination of palbociclib and PEG10

ASO).

Administer the treatments according to a predetermined schedule.

Measure tumor volume regularly using calipers.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

immunohistochemistry for PEG10 expression).

Visualizations: Signaling Pathways and Workflows
Signaling Pathway of PEG10 in CDK4/6 Inhibitor Resistance
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Caption: PEG10 promotes CDK4/6 inhibitor resistance by suppressing p21 and SIAH1.

Experimental Workflow for Studying PEG10 in Drug Resistance
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Caption: Workflow for investigating PEG10's role in drug resistance.

Logical Relationship of PEG10's Oncogenic Functions
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Caption: PEG10's multifaceted role in promoting cancer progression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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